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Cat. No.: B1320842
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For Researchers, Scientists, and Drug Development Professionals

Foreword
The morpholine scaffold is a cornerstone in medicinal chemistry, prized for its favorable

physicochemical properties, metabolic stability, and ability to improve the pharmacokinetic

profile of drug candidates. This guide provides a comprehensive technical overview of a

specific, yet increasingly relevant, derivative: 2-(4-Methylmorpholin-2-yl)ethanol. As a chiral

building block, this compound offers nuanced three-dimensional diversity crucial for modern

drug design. This document serves as a senior application scientist's perspective on its core

chemical properties, synthesis, and potential applications, aiming to equip researchers with the

foundational knowledge required for its effective utilization in the laboratory.

Section 1: Chemical Identity and Core Properties
2-(4-Methylmorpholin-2-yl)ethanol is a substituted morpholine derivative characterized by a

methyl group on the nitrogen atom and an ethanol substituent at the 2-position of the

morpholine ring. This substitution pattern introduces a chiral center at the C2 position, meaning
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the compound exists as a pair of enantiomers. Commercially, it is often supplied as a racemic

mixture.

Structural and Molecular Data
The fundamental identity of 2-(4-Methylmorpholin-2-yl)ethanol is established by the following

identifiers and properties. There is some discrepancy in the reported physical state of this

compound, with some suppliers listing it as a solid and others as a liquid, which may depend

on the purity and specific isomeric composition of the sample.

Property Value Source

CAS Number 959238-42-7

Molecular Formula C₇H₁₅NO₂ [1]

Molecular Weight 145.20 g/mol [1]

Physical Form
Reported as both solid and

liquid
[1]

LogP (calculated) -0.26 [1]

SMILES CN1CC(OCC1)CCO

InChI Key
KMNCMJBGDUZKRM-

UHFFFAOYSA-N

Physicochemical Characteristics (Predicted and
Inferred)
Direct experimental data for many physicochemical properties of 2-(4-Methylmorpholin-2-
yl)ethanol are not readily available in the public domain. However, based on its structure and

the properties of analogous compounds like 2-(morpholin-4-yl)ethanol, we can infer the

following characteristics:

Solubility: The presence of the hydroxyl group and the morpholine nitrogen suggests good

solubility in polar protic solvents like water and ethanol.
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Boiling Point: Expected to be elevated due to the polar functional groups capable of

hydrogen bonding. For comparison, the related compound 2-(morpholin-4-yl)ethanol has a

boiling point of approximately 227 °C.[2]

Reactivity: The primary alcohol offers a reactive site for various chemical transformations

such as oxidation, esterification, and etherification. The tertiary amine of the morpholine ring

can act as a base or a nucleophile.

Section 2: Synthesis and Chemical Reactivity
Conceptual Synthesis Pathway
While a specific, detailed experimental protocol for the synthesis of 2-(4-Methylmorpholin-2-
yl)ethanol is not widely published, a logical retrosynthetic analysis suggests its preparation

from readily available starting materials. A plausible synthetic route would involve the N-

methylation of a suitable 2-substituted morpholine precursor.

A general and robust method for the synthesis of substituted morpholines involves the

cyclization of 1,2-amino alcohols.[3] A conceptual workflow for the synthesis of 2-(4-
Methylmorpholin-2-yl)ethanol could proceed as follows:
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Conceptual Synthesis of 2-(4-Methylmorpholin-2-yl)ethanol

Starting Material:
2-Amino-1,4-butanediol

Step 1: N-Methylation

e.g., Formaldehyde,
Formic Acid (Eschweiler-Clarke)

or Dimethyl Carbonate

Intermediate:
2-(Methylamino)-1,4-butanediol

Step 2: Intramolecular Cyclization
(Dehydration)

Acid Catalyst,
Heat

Final Product:
2-(4-Methylmorpholin-2-yl)ethanol

Click to download full resolution via product page

A conceptual workflow for the synthesis of 2-(4-Methylmorpholin-2-yl)ethanol.

Causality Behind Experimental Choices:

N-Methylation Strategy: The Eschweiler-Clarke reaction is a classic and effective method for

the methylation of primary amines. Alternatively, using a "green" methylating agent like

dimethyl carbonate can reduce the formation of toxic byproducts.[4]

Cyclization: The intramolecular cyclization of the resulting N-methylated amino diol to form

the morpholine ring is typically acid-catalyzed, promoting the dehydration of one of the
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hydroxyl groups and subsequent ring closure by the secondary amine.

Key Reactivity Profile
The chemical reactivity of 2-(4-Methylmorpholin-2-yl)ethanol is dictated by its primary alcohol

and tertiary amine functional groups.

Reactions at the Hydroxyl Group:

Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or

carboxylic acid using a variety of standard oxidizing agents.

Esterification: Reaction with carboxylic acids or their derivatives (e.g., acyl chlorides,

anhydrides) will yield the corresponding esters.

Etherification: The hydroxyl group can be converted to an ether through reactions such as

the Williamson ether synthesis.

Reactions involving the Tertiary Amine:

Basicity: The nitrogen atom possesses a lone pair of electrons, making the molecule

basic. It can be protonated by acids to form quaternary ammonium salts.

Nucleophilicity: While sterically hindered, the nitrogen can still act as a nucleophile in

certain reactions.

Section 3: Spectroscopic Characterization
(Predicted)
Although experimental spectra for 2-(4-Methylmorpholin-2-yl)ethanol are not readily available

in public databases, a prediction of the key spectroscopic features can be made based on its

structure. This is invaluable for the identification and characterization of the compound in a

research setting.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to be complex due to the number of methylene groups

and the chiral center. Key expected signals include:
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A singlet corresponding to the N-methyl group (CH₃-N).

A multiplet for the proton on the chiral carbon (C2-H).

Several overlapping multiplets for the protons of the morpholine ring and the ethanol side

chain.

A broad singlet for the hydroxyl proton (-OH), which is exchangeable with D₂O.

Predicted ¹³C NMR Spectrum
The carbon NMR spectrum would provide further structural confirmation with distinct signals for

each of the seven carbon atoms:

A signal for the N-methyl carbon.

A signal for the chiral carbon (C2).

Signals for the other four carbons of the morpholine ring.

A signal for the methylene carbon of the ethanol side chain.

Predicted Infrared (IR) Spectrum
The IR spectrum would be characterized by absorptions corresponding to the key functional

groups:

A broad, strong absorption band in the region of 3200-3600 cm⁻¹, characteristic of the O-H

stretching vibration of the alcohol, broadened by hydrogen bonding.[5][6]

C-H stretching vibrations from the alkyl groups, typically appearing in the 2850-3000 cm⁻¹

region.

A C-O stretching vibration for the primary alcohol, expected around 1050 cm⁻¹.

C-N stretching vibrations from the tertiary amine, typically found in the 1000-1250 cm⁻¹

region.
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Predicted Mass Spectrum
In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 145. Common

fragmentation patterns would likely involve the loss of the ethanol side chain or fragmentation

of the morpholine ring.

Section 4: Applications and Research Potential
While specific, documented applications for 2-(4-Methylmorpholin-2-yl)ethanol are sparse, its

structural motifs suggest significant potential in several areas of chemical and pharmaceutical

research.

As a Chiral Building Block in Drug Discovery
The presence of a chiral center and multiple points for chemical modification make this

compound an attractive scaffold for the synthesis of more complex molecules. The morpholine

ring is a known "privileged structure" in medicinal chemistry, and the introduction of a chiral

ethanol side chain provides a vector for exploring structure-activity relationships (SAR) in three

dimensions. Morpholine derivatives have been investigated for a wide range of biological

activities, including as inhibitors of various kinases and as agents targeting the central nervous

system.[7]

In Asymmetric Synthesis
Chiral amino alcohols are valuable ligands and auxiliaries in asymmetric catalysis. The

enantiomerically pure forms of 2-(4-Methylmorpholin-2-yl)ethanol could potentially be used to

induce stereoselectivity in a variety of chemical transformations.

As a Precursor for Novel Materials
The reactivity of the hydroxyl group allows for the incorporation of this molecule into polymeric

structures or as a component in the synthesis of functional materials, such as surfactants or

corrosion inhibitors, where the morpholine headgroup can impart specific properties.

Section 5: Safety and Handling
A specific Safety Data Sheet (SDS) for 2-(4-Methylmorpholin-2-yl)ethanol is not widely

available. However, based on the known hazards of similar morpholine derivatives, appropriate
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safety precautions should be taken.

Eye Protection: Wear safety glasses or goggles. Based on related compounds, it may cause

serious eye irritation or damage.

Skin Protection: Wear suitable protective gloves.

Handling: Handle in a well-ventilated area or in a fume hood to avoid inhalation of any

vapors.

Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
2-(4-Methylmorpholin-2-yl)ethanol represents a versatile and potentially valuable building

block for researchers in organic synthesis and drug discovery. Its combination of a privileged

morpholine scaffold, a chiral center, and a reactive hydroxyl group offers numerous

opportunities for the creation of novel and complex molecules. While publicly available

experimental data is currently limited, this guide provides a solid, technically grounded

framework for understanding its fundamental properties and for planning its use in a research

context. Further experimental characterization of this compound is warranted and will

undoubtedly expand its utility in the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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